Cas no 3822-68-2 (Methane,(difluoromethoxy)trifluoro-)

Methane,(difluoromethoxy)trifluoro- structure
3822-68-2 structure
Product Name:Methane,(difluoromethoxy)trifluoro-
CAS No:3822-68-2
MF:C2HF5O
MW:136.020758390427
CID:316018
PubChem ID:77443
Update Time:2025-04-19

Methane,(difluoromethoxy)trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Methane,(difluoromethoxy)trifluoro-
    • PENTAFLUORODIMETHYL ETHER
    • Difluormethyltrifluormethylaether
    • difluoromethyl trifluoromethyl ether
    • Ether,difluoromethyltrifluoromethyl
    • pentafluoromethyl ether
    • DTXSID4073968
    • (difluoromethoxy)trifluoromethane
    • (difluoromethoxy)-trifluoromethane
    • MFCD00042096
    • PENTAFLUORODIMETHYLETHER
    • 3822-68-2
    • ACYQYBAHTSKBLM-UHFFFAOYSA-N
    • SCHEMBL498949
    • difluoromethoxy(trifluoro)methane
    • Ether, difluoromethyl trifluoromethyl
    • FT-0690496
    • Methane, (difluoromethoxy)trifluoro-
    • Inchi: 1S/C2HF5O/c3-1(4)8-2(5,6)7/h1H
    • InChI Key: ACYQYBAHTSKBLM-UHFFFAOYSA-N
    • SMILES: FC(OC(F)F)(F)F

Computed Properties

  • Exact Mass: 135.99500
  • Monoisotopic Mass: 135.99475546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 65.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.8506 (estimate)
  • Melting Point: -157.15°C
  • Boiling Point: -35°C
  • Refractive Index: 1.3466 (estimate)
  • PSA: 9.23000
  • LogP: 1.74540

Methane,(difluoromethoxy)trifluoro- Security Information

  • Hazardous Material transportation number:UN 3163
  • Safety Instruction: S23

Methane,(difluoromethoxy)trifluoro- Customs Data

  • HS CODE:2909199090
  • Customs Data:

    China Customs Code:

    2909199090

    Overview:

    2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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